3-(methylthio)-4H-1,2,4-benzothiadiazine 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(methylthio)-4H-1,2,4-benzothiadiazine 1,1-dioxide, also known as Methylthioninium chloride or Methylene Blue, is a synthetic compound with a blue-green color. It has been used for various medical and research applications due to its unique chemical properties. Methylene Blue is a versatile compound that can be used for staining in histology, as a redox indicator, and as a treatment for methemoglobinemia.
Scientific Research Applications
1. Tissue Selectivity and Potassium Channel Activation
Compounds related to 3-(methylthio)-4H-1,2,4-benzothiadiazine 1,1-dioxide have been studied for their ability to activate ATP-sensitive potassium channels (K(ATP) channels), which are crucial for regulating insulin release and vascular smooth muscle tone. The nature of the substituents in these compounds significantly affects their potency and tissue selectivity. Certain derivatives have shown potent inhibitory activity on pancreatic B-cells, indicating potential applications in regulating insulin release, while others demonstrated pronounced myorelaxant activity, suggesting potential applications in relaxing vascular smooth muscle tissues (Boverie et al., 2005).
2. Allosteric Modulation of Receptors
Derivatives of this compound have been synthesized and evaluated for their potential as allosteric modulators of AMPA/kainate receptors, which are involved in synaptic transmission in the central nervous system. The substitution of different groups at the 3-position of the benzothiadiazine ring has been shown to distinguish between positive and negative allosteric modulatory properties, suggesting that these derivatives could have applications in modulating neuronal signaling (Braghiroli et al., 2002).
properties
IUPAC Name |
3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-(3-methoxyphenyl)-1-methylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24ClN5O4S/c1-26-15-20(21(29)24-17-6-4-8-19(14-17)32-2)22(25-26)33(30,31)28-11-9-27(10-12-28)18-7-3-5-16(23)13-18/h3-8,13-15H,9-12H2,1-2H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOEGQTUYVXDAJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)S(=O)(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)C(=O)NC4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24ClN5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.